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Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals as it pertains to crotonic anhydride. As a reactive
chemical intermediate used in various synthetic applications, including pharmaceuticals and
polymers, a thorough understanding of its hazard profile is paramount for ensuring laboratory
safety and regulatory compliance.[1] This document moves beyond simple data presentation to
explain the causality behind the classifications and the logic underpinning the recommended
safety protocols.

Section 1: Chemical and Physical Identity

A precise understanding of a chemical's identity and physical properties is the foundation of a
robust safety assessment. Crotonic anhydride is a combustible, moisture-sensitive liquid that
presents significant handling challenges due to its reactivity and corrosive nature.[1][2]

Table 1-1: Chemical Identifiers for Crotonic Anhydride
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Identifier Value Source(s)

IUPAC Name (2E)-2-Butenoic anhydride [3]

Synonyms Crot-onic acid- anhydride, But-2- o]
enoic anhydride

CAS Number 623-68-7 [11[31[5]

EC Number 210-807-1 [3][5]

Molecular Formula CsH1003 [2][4]1[5]

Molar Mass 154.17 g/mol [5]

UN Number 3265 [2][5]

Table 1-2: Physicochemical Properties of Crotonic Anhydride
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Property

Value

Significance in
Hazard
Assessment

Source(s)

Physical State

Clear, colorless to

yellow liquid

[1]2]

Influences potential
exposure routes
(inhalation of vapors,
skin contact with

liquid).

Boiling Point

248 °C

[1]

High boiling point
suggests low volatility
at room temperature,
but vapor pressure

still exists.

Melting Point

-20 °C

[1]

Remains liquid under
standard laboratory

conditions.

Density

1.04 g/mL at 25 °C

[1]

Denser than water.

Flash Point

~110.5 °C (231 °F)

[1]

Classified as a
combustible liquid;
requires control of
ignition sources during

heating.

Vapor Pressure

1 hPaat 25 °C

[1]

While not highly
volatile, sufficient
vapor can be present
to pose an inhalation
hazard, especially in
poorly ventilated

areas.

Solubility

Soluble in diethyl

ether; Decomposes in

water

[1](2]

Reactivity with water
is a critical hazard,
leading to the
formation of corrosive

crotonic acid. This
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dictates storage and
spill response

procedures.

The substance

- requires a relatively

Autoignition Temp. 290 °C [1] )
high temperature to

self-ignite.

Section 2: GHS Hazard Classification and Labeling

The GHS provides a standardized framework for communicating the hazards of chemical
products. Crotonic anhydride is classified as a highly hazardous substance, primarily due to
its corrosive properties. The "Danger" signal word assigned to it underscores the potential for
severe injury.[3][5]

Hazard Evaluation Classification & Communication

Classify Hazards
- Skin Corrosion 1B

- Eye Damage 1
- Corrosive to Metals 1
- Aquatic Acute 1

Evaluate Hazards
- Health (Corrosion, Toxicity)

- Physical (Corrosive to Metals)
- Environmental (Aquatic Toxicity)

Assign Label Elements
- Pictograms (GHS05, GHS09)
- Signal Word ('Danger’)

- HIP Statements

Communicate Hazard
(Safety Data Sheet, Labels)

Gather Data
(SDS, Toxicity Studies, Phys-Chem Properties)

Click to download full resolution via product page
Caption: GHS Hazard Identification and Classification Workflow for Crotonic Anhydride.

Table 2-1: GHS Classification Summary for Crotonic Anhydride
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Element Classification Code Description Source(s)
) Indicates a high-
Signal Word Danger - [3][5]
hazard category.
Represents
severe skin
burns, eye
) ] damage, and
Pictograms CorrosionEnviren GHSO05GHS09 corrosion to [1][3]
ment metals.Represen
ts hazards to the
aquatic
environment.
Causes severe
Skin skin burns and
Corrosion/Irritatio eye
nSerious Eye damage.Causes
Hazard Damage/Irritation  H314H314H290 severe skin
Statements Corrosive to H400 burns and eye &8
MetalsHazardou damage.May be
s to the Aquatic corrosive to
Environment metals.Very toxic
to aquatic life.
Precautionary PreventionRespo P260P273P280P Do not breathe [31[5]
Statements nseStorageDispo  303+P361+P353  dust/fume/gas/mi
sal P305+P351+P33  st/vapors/spray.A
8P310P405P501  void release to

the
environment.We
ar protective
gloves/protective
clothing/eye
protection/face
protection.IF ON
SKIN (or hair):
Take off
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immediately all
contaminated
clothing. Rinse
skin with water.IF
IN EYES: Rinse
cautiously with
water for several
minutes.
Remove contact
lenses, if present
and easy to do.
Continue
rinsing.Immediat
ely call a
POISON
CENTER/doctor.
Store locked
up.Dispose of
contents/contain
erto an
approved waste

disposal plant.

In-Depth Analysis of Hazard Classifications

o Skin Corrosion/Irritation (Category 1B - H314): This is the most significant human health
hazard.[3][4] The classification is based on the chemical's ability to cause irreversible
damage to the skin. The causality is twofold: as an anhydride, it reacts exothermically with
moisture on the skin to form crotonic acid, which is itself corrosive.[2] This rapid hydrolysis
and the inherent reactivity of the anhydride itself lead to deep tissue damage. Category 1B
indicates that the substance produces destructive tissue damage within an observation
period of up to 14 days after an exposure time of between 3 minutes and 1 hour.

o Serious Eye Damage/Irritation (Category 1 - H314): The chemical is classified as causing
serious eye damage, which means it has the potential to cause irreversible blindness or
permanent vision impairment.[2][6] The mechanism is identical to that of skin corrosion. The
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mucous membranes of the eyes are particularly susceptible to the rapid, destructive effects
of hydrolysis, leading to immediate pain and severe burns.[3]

o Corrosive to Metals (Category 1 - H290): The H290 classification indicates that crotonic
anhydride can damage or destroy metals.[3] This is a critical consideration for the selection
of appropriate storage containers and equipment. The corrosive action is likely exacerbated
by the presence of trace moisture, which would produce crotonic acid, an acidic corrosive
agent.

o Acute Aquatic Toxicity (Category 1 - H400): This classification highlights the severe
environmental risk posed by crotonic anhydride.[1][5] A release into waterways would be
very toxic to fish, daphnia, and algae. This necessitates stringent containment protocols and
specialized disposal methods to prevent environmental contamination.[5]

Section 3: Exposure Control and Personal
Protection

A self-validating safety system is one where the required protective measures are a direct and
logical consequence of the known hazards. For crotonic anhydride, all handling protocols are
designed to prevent contact and inhalation due to its corrosive nature.

o Engineering Controls: The primary line of defense is to minimize exposure at the source.

o Fume Hood: All manipulations of crotonic anhydride must be performed inside a certified
chemical fume hood to control vapor inhalation.[6]

o Ventilation: The laboratory must have adequate general exhaust ventilation to prevent the
accumulation of vapors.[3]

o Safety Stations: An eyewash station and safety shower must be immediately accessible
and tested regularly.[2][3]

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the chemical. The selection is non-negotiable and based on the H314 classification.

o Eye/Face Protection: Chemical splash goggles in combination with a full-face shield are
mandatory to protect against splashes.[2][7]
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o Skin Protection: A flame-resistant lab coat and chemical-resistant gloves are required.
Nitrile gloves may be suitable for incidental contact, but for extended handling, a glove
with higher chemical resistance (e.g., butyl rubber) should be selected after consulting
manufacturer-specific breakthrough time data.[8] All contaminated clothing must be
removed immediately.[3]

o Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[2]
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Start: Prepare for Handling

1. Review SDS and SOPs
(Understand H314, H290, H400)

2. Don Reqwred PPE
- Face Shield & Goggles
- Chemical-Resistant Gloves
- Lab Coat

3. Verify Fume Hood OperatloD

4. Perform Work in Fume Hood
(Keep sash low)

5. Securely Close Container
(Store in corrosive-resistant cabinet)
G. Decontaminate Work Area)
[7. Doff PPE Correctla
G. Wash Hands Thoroughla
End: Task Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of crotonic anhydride.
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Section 4: Emergency Response Protocols

Emergency protocols must be clear, concise, and based on the chemical's specific hazards.
The immediate and severe corrosive action of crotonic anhydride dictates the response.

Step-by-Step First Aid Measures

The following protocols are a direct response to the H314 classification. The primary goal is
rapid decontamination.

e If Inhaled:
o Immediately move the victim to fresh air.[3]

o If breathing is difficult, administer oxygen. If the victim is not breathing, perform artificial
respiration, but avoid mouth-to-mouth resuscitation due to the corrosive nature of the
material.[2]

o Call for immediate medical attention.[3]
e If on Skin:

o Immediately remove all contaminated clothing while simultaneously flushing the affected
area with copious amounts of running water for at least 15 minutes.[2][3]

o Place the victim under a deluge shower if the spill is extensive.[2]
o Seek immediate medical attention.[3]
e Ifin Eyes:

o Immediately flush the eyes with running water for a minimum of 15 minutes, holding the
eyelids open to ensure complete irrigation of the eye and lid surfaces.[2][3]

o Remove contact lenses if present and easy to do so. Continue rinsing.[3]
o Do not use an eye ointment.[2]

o Seek immediate medical attention.[2]
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« If Ingested:

o

DO NOT INDUCE VOMITING.[3] This is critical, as vomiting will re-expose the esophagus
and mouth to the corrosive agent, causing further damage.

o

Rinse the mouth thoroughly with water.[3]

[¢]

If the person is conscious, have them drink a small amount of water.

o

Seek immediate medical attention.[2]

Exposure Occurs

Identify Route of Exposure

» v <

IMMEDIATELY Flush with Water
(min. 15 minutes)
Remove contaminated clothing.

Corrosion

Skin / Eye Contact Inhalation

IMMEDIATELY Move to Fresh Air Rinse Mouth with Water
Assist breathing if necessary. DO NOT induce vomiting.

[

Seek IMMEDIATE

Medical Attention

Click to download full resolution via product page

Caption: A first aid decision tree for crotonic anhydride exposure incidents.

Spill and Firefighting Procedures

» Spill Containment: In case of a spill, evacuate all non-essential personnel.[7] Wearing full
PPE, prevent further leakage and contain the spill using an inert absorbent material (e.g.,
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sand or vermiculite). Do not use combustible materials. Collect the absorbed material into a
suitable, labeled container for hazardous waste disposal.[3]

» Firefighting: Crotonic anhydride is a combustible liquid.[2] For small fires, use dry chemical,
COg2, or alcohol-resistant foam extinguishers. For large fires, use a water spray or fog; do not
use a direct water jet as it may spread the fire.[2] Firefighters must wear full protective gear
and a self-contained breathing apparatus (SCBA).

Section 5: Safe Storage and Disposal

Proper storage and disposal are mandated by the chemical's reactivity, corrosivity, and
environmental toxicity.

o Storage Conditions: Store in a cool, dry, well-ventilated area designated for corrosive
materials.[6] Containers must be kept tightly closed to prevent reaction with atmospheric
moisture.[3] Store in a corrosive-resistant container.[3] Keep away from heat, sparks, and
open flames.[6]

» Incompatibilities: Segregate from incompatible materials, including strong oxidizing agents,
acids, alkalis (bases), and moisture.[2][6]

» Disposal: Crotonic anhydride and any contaminated materials must be disposed of as
hazardous waste.[3] Consult local, state, and federal regulations. Do not allow the material to
enter drains or waterways due to its high aquatic toxicity (H400).[5]

Section 6: Transport Information

The transport of crotonic anhydride is regulated as a hazardous material due to its corrosive
properties.

Table 6-1: Transportation Classification
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Corrosive liquid,

DOT/ADR/ acidic, organic,
UN3265 ) 8 Il
IATA n.o.s. (Crotonic
anhydride)

Source(s):[2][5]

Conclusion

The GHS classification of crotonic anhydride as a substance that causes severe skin burns
and eye damage (H314), may be corrosive to metals (H290), and is very toxic to aquatic life
(H400) provides a clear and unambiguous guide to its significant hazards. For researchers and
drug development professionals, this classification is not merely a label but the cornerstone of
a comprehensive safety strategy. By understanding the causality behind these hazards—
primarily its reactivity with water to form a corrosive acid—all handling, storage, and emergency
protocols become logical, self-validating procedures. Strict adherence to the engineering
controls, personal protective equipment requirements, and emergency protocols outlined in this
guide is essential for mitigating the risks associated with this valuable but hazardous chemical
intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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